N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide

• IUPAC Name: N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-12-16(21-15-10-6-5-9-14(15)20-12)17(19)18-11-13-7-3-2-4-8-13/h2-10,12,16H,11H2,1H3,(H,18,19)
• InChI Key: SXDXYAUMBOSIFA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C2O1)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide is an organic compound that belongs to the class of benzodioxines. This compound is characterized by a benzyl group attached to a 2-methyl-2,3-dihydro-1,4-benzodioxine ring, which is further substituted with a carboxamide group. The unique structure of this compound makes it of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide typically involves the following steps:

Formation of the Benzodioxine Ring: The initial step involves the formation of the 2,3-dihydro-1,4-benzodioxine ring. This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction, where a benzyl halide reacts with the benzodioxine ring in the presence of a base.

Carboxamide Formation: The final step involves the introduction of the carboxamide group. This can be achieved through the reaction of the benzodioxine derivative with an appropriate amine under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This often includes the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced derivatives, such as alcohols or amines.

Substitution: The benzyl group or other substituents can be replaced through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents such as alkyl halides, acids, or bases can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide: Similar structure with the carboxamide group at a different position.

N-methyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide: Similar structure with a methyl group instead of a benzyl group.

Uniqueness

N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.